![molecular formula C10H13NOS B2593893 2-Cyclohexylthiazole-5-carbaldehyde CAS No. 933752-92-2](/img/structure/B2593893.png)
2-Cyclohexylthiazole-5-carbaldehyde
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Description
2-Cyclohexylthiazole-5-carbaldehyde is a chemical compound used in scientific research. It has a molecular weight of 195.28 and its molecular formula is C10H13NOS .
Molecular Structure Analysis
The molecular structure of this compound consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom . The exact structure is not provided in the available resources.Scientific Research Applications
Synthesis and Biological Evaluation :
- The synthesis of quinoline ring systems and reactions adopted to construct fused or binary quinoline-cord heterocyclic systems, including related compounds, has been a focus of research. These compounds, including analogs of 2-Cyclohexylthiazole-5-carbaldehyde, have been evaluated for their biological applications (Hamama et al., 2018).
Chemical Properties and Reactions :
- Studies have explored the synthesis of various derivatives through chemical reactions involving compounds like this compound. For example, three-component condensation reactions have been used to synthesize novel compounds, demonstrating the versatility of these chemicals in organic synthesis (Vasil’kova et al., 2015).
Structural Features and Applications :
- Research on N,N-Disubstituted 2-aminothiazole-5-carbaldehydes, related to this compound, has investigated their preparation methods and structural features. These studies are crucial for understanding the properties and potential applications of these compounds in various scientific fields (Gillon et al., 1983).
Advanced Synthesis Techniques :
- The development of efficient synthesis methods for variously substituted derivatives, like 5-substituted-4-carbaldehyde-1,2,3-triazole derivatives, demonstrates the ongoing advancement in the field of organic synthesis and the importance of compounds like this compound in these processes (Journet et al., 2001).
Properties
IUPAC Name |
2-cyclohexyl-1,3-thiazole-5-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NOS/c12-7-9-6-11-10(13-9)8-4-2-1-3-5-8/h6-8H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLBXFRGUUPATMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=NC=C(S2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
933752-92-2 |
Source
|
Record name | 2-cyclohexyl-1,3-thiazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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